Cas no 1896808-02-8 (2-Butynoic acid, 4-(ethylamino)-, methyl ester)

• Product Name: 2-Butynoic acid, 4-(ethylamino)-, methyl ester
• CAS No: 1896808-02-8
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5295467
• Update Time: 2025-06-08

2-Butynoic acid, 4-(ethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butynoic acid, 4-(ethylamino)-, methyl ester

• Inchi： 1S/C7H11NO2/c1-3-8-6-4-5-7(9)10-2/h8H,3,6H2,1-2H3
• InChI Key： DJGZUKLKESNJPA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CCNCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-Butynoic acid, 4-(ethylamino)-, methyl ester

Comprehensive Overview of 2-Butynoic acid, 4-(ethylamino)-, methyl ester (CAS No. 1896808-02-8)

2-Butynoic acid, 4-(ethylamino)-, methyl ester (CAS No. 1896808-02-8) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure featuring an ethylamino group and a methyl ester moiety, serves as a versatile intermediate in the synthesis of more complex molecules. Its alkynyl backbone and functional groups make it particularly valuable for applications in drug discovery, material science, and agrochemical development.

In recent years, the demand for 2-Butynoic acid derivatives has surged due to their potential in designing novel therapeutic agents. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioactive compounds. The compound's CAS No. 1896808-02-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in both industrial and academic settings. Its stability under various conditions and compatibility with multiple reaction pathways further enhance its utility.

One of the most discussed topics in relation to 2-Butynoic acid, 4-(ethylamino)-, methyl ester is its potential application in green chemistry. With increasing emphasis on sustainable practices, chemists are exploring ways to utilize this compound in eco-friendly synthesis routes. Questions like "How to optimize the synthesis of 2-Butynoic acid derivatives?" or "What are the latest advancements in methyl ester applications?" are commonly encountered in search engines, indicating a strong user interest in its practical uses and innovations.

The compound's molecular weight and structural features also make it a subject of interest in computational chemistry. Researchers employ molecular docking and quantitative structure-activity relationship (QSAR) studies to predict its interactions with biological targets. This aligns with the broader trend of integrating AI-driven drug discovery tools, which rely heavily on high-quality chemical intermediates like CAS No. 1896808-02-8.

From a commercial perspective, suppliers and manufacturers of 2-Butynoic acid, 4-(ethylamino)-, methyl ester are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical and research applications. The compound's solubility and reactivity profiles are critical factors that influence its adoption in various workflows. Additionally, its role in the development of peptide mimetics and enzyme inhibitors has been highlighted in recent publications, further driving its demand.

In summary, 2-Butynoic acid, 4-(ethylamino)-, methyl ester (CAS No. 1896808-02-8) represents a cutting-edge chemical entity with multifaceted applications. Its relevance to drug discovery, sustainable chemistry, and computational modeling ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to play an even greater role in addressing contemporary challenges in chemistry and life sciences.